molecular formula C11H10N2O B8357524 2-Methylamino-1-nitrosonaphthalene

2-Methylamino-1-nitrosonaphthalene

Cat. No.: B8357524
M. Wt: 186.21 g/mol
InChI Key: BTBLSOIHBQDNKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylamino-1-nitrosonaphthalene is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

Antitumor Activity
Research has indicated that compounds similar to 2-Methylamino-1-nitrosonaphthalene exhibit significant antitumor properties. A study highlighted the compound's potential in inhibiting tumor cell proliferation, demonstrating an effective mean growth inhibition (GI) value against various human cancer cell lines. The compound's structure allows for interaction with biological targets involved in cell cycle regulation and apoptosis, making it a candidate for further development as an anticancer agent .

Mechanism of Action
The mechanism by which this compound exerts its effects may involve the generation of reactive oxygen species (ROS), leading to oxidative stress in cancer cells. This process can trigger apoptotic pathways, resulting in cell death. Additionally, its ability to modify DNA and proteins through nitrosation reactions may contribute to its antitumor efficacy .

Toxicology

Toxicological Studies
Toxicological assessments have been conducted to evaluate the safety profile of this compound. Studies indicate that exposure to this compound can lead to cytotoxic effects in various biological systems, particularly in lung tissues. In animal models, dose-dependent injury was observed in bronchiolar epithelial cells following exposure, highlighting the need for careful handling and risk assessment in laboratory settings .

Potential Health Risks
The compound has been linked to potential health risks, including respiratory toxicity and possible carcinogenic effects. While some studies have shown no significant oncogenic potential in long-term feeding studies with mice, further investigations are warranted to fully understand its implications for human health .

Materials Science

Dye Synthesis
this compound serves as an intermediate in the synthesis of various dyes and pigments used in textiles and coatings. Its vibrant color properties make it suitable for applications requiring high visibility and stability under different environmental conditions .

Polymer Chemistry
In polymer chemistry, derivatives of this compound are explored for their potential use as additives that enhance the mechanical properties and thermal stability of polymers. The incorporation of such compounds can lead to improved performance characteristics in commercial materials .

Case Studies

StudyFocusFindings
Study 1Antitumor EffectsDemonstrated significant inhibition of tumor cell growth with a GI value indicating effective cytotoxicity against various cancer lines .
Study 2Toxicological AssessmentIdentified dose-dependent cytotoxicity in lung epithelial cells, emphasizing the need for safety protocols when handling the compound .
Study 3Dye ApplicationsUtilized as a precursor for synthesizing dyes with enhanced colorfastness and stability under UV exposure .

Properties

Molecular Formula

C11H10N2O

Molecular Weight

186.21 g/mol

IUPAC Name

N-methyl-1-nitrosonaphthalen-2-amine

InChI

InChI=1S/C11H10N2O/c1-12-10-7-6-8-4-2-3-5-9(8)11(10)13-14/h2-7,12H,1H3

InChI Key

BTBLSOIHBQDNKA-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C2=CC=CC=C2C=C1)N=O

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.